2-(4-methyl-1-piperazinyl)-N-(1-phenylethyl)-2-thioxoacetamide

• IUPAC Name: 2-(4-methylpiperazin-1-yl)-N-(1-phenylethyl)-2-sulfanylideneacetamide
• InChI: InChI=1S/C15H21N3OS/c1-12(13-6-4-3-5-7-13)16-14(19)15(20)18-10-8-17(2)9-11-18/h3-7,12H,8-11H2,1-2H3,(H,16,19)
• InChI Key: MLGHJGSOPXDFRY-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)C(=S)N2CCN(CC2)C
• Molecular Formula: C15H21N3OS
• Molecular Weight: 291.4 g/mol
• Solubility: >43.7 [ug/mL] (The mean of the results at pH 7.4)

Description

2-(4-methyl-1-piperazinyl)-N-(1-phenylethyl)-2-thioxoacetamide, also known as MPETA, is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes.

Mechanism of Action

The mechanism of action of 2-(4-methyl-1-piperazinyl)-N-(1-phenylethyl)-2-thioxoacetamide is not fully understood, but it is believed to involve the modulation of the sigma-1 receptor. The sigma-1 receptor is known to interact with various other proteins and signaling pathways, and the binding of 2-(4-methyl-1-piperazinyl)-N-(1-phenylethyl)-2-thioxoacetamide to this receptor may lead to the activation or inhibition of these pathways. Further research is needed to fully elucidate the mechanism of action of 2-(4-methyl-1-piperazinyl)-N-(1-phenylethyl)-2-thioxoacetamide.
Biochemical and Physiological Effects:
2-(4-methyl-1-piperazinyl)-N-(1-phenylethyl)-2-thioxoacetamide has been shown to have a wide range of biochemical and physiological effects, including the modulation of neurotransmitter release, the inhibition of voltage-gated calcium channels, and the regulation of mitochondrial function. These effects make 2-(4-methyl-1-piperazinyl)-N-(1-phenylethyl)-2-thioxoacetamide a valuable tool for investigating various biological processes, including pain perception, memory, and neuronal survival.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 2-(4-methyl-1-piperazinyl)-N-(1-phenylethyl)-2-thioxoacetamide in lab experiments is its high affinity for the sigma-1 receptor, which allows for the selective modulation of this receptor in various biological systems. However, the use of 2-(4-methyl-1-piperazinyl)-N-(1-phenylethyl)-2-thioxoacetamide in lab experiments is also limited by its potential toxicity and the need for careful dosing and monitoring.

Future Directions

There are several future directions for research on 2-(4-methyl-1-piperazinyl)-N-(1-phenylethyl)-2-thioxoacetamide, including the investigation of its potential therapeutic applications in various disease states, such as neurodegenerative disorders and chronic pain. Further research is also needed to fully elucidate the mechanism of action of 2-(4-methyl-1-piperazinyl)-N-(1-phenylethyl)-2-thioxoacetamide and to optimize its use as a tool for investigating various biological processes. Additionally, the development of new synthetic methods for 2-(4-methyl-1-piperazinyl)-N-(1-phenylethyl)-2-thioxoacetamide and related compounds may lead to the discovery of novel ligands for the sigma-1 receptor and other important biological targets.

Scientific Research Applications

2-(4-methyl-1-piperazinyl)-N-(1-phenylethyl)-2-thioxoacetamide has been used in a wide range of scientific research applications, including neuroscience, pharmacology, and medicinal chemistry. One of the primary uses of 2-(4-methyl-1-piperazinyl)-N-(1-phenylethyl)-2-thioxoacetamide is as a ligand for the sigma-1 receptor, a protein that is involved in various physiological processes, including pain perception, memory, and neuronal survival. 2-(4-methyl-1-piperazinyl)-N-(1-phenylethyl)-2-thioxoacetamide has been shown to bind to the sigma-1 receptor with high affinity, making it a valuable tool for investigating the role of this receptor in various biological processes.